molecular formula C9H8N2O B8541203 4-(5-Methyl-oxazol-2-yl)-pyridine

4-(5-Methyl-oxazol-2-yl)-pyridine

Cat. No. B8541203
M. Wt: 160.17 g/mol
InChI Key: MIQPVQKFWUEKDJ-UHFFFAOYSA-N
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Description

4-(5-Methyl-oxazol-2-yl)-pyridine is a useful research compound. Its molecular formula is C9H8N2O and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C9H8N2O

Molecular Weight

160.17 g/mol

IUPAC Name

5-methyl-2-pyridin-4-yl-1,3-oxazole

InChI

InChI=1S/C9H8N2O/c1-7-6-11-9(12-7)8-2-4-10-5-3-8/h2-6H,1H3

InChI Key

MIQPVQKFWUEKDJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=C(O1)C2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 g N-(2-oxo-propyl)-isonicotinamide was dissolved in 200 mL phosphoroxychloride at 0° C. and the mixture was heated at 120° C. over night. The reaction was quenched with water and extracted with ethyl acetate. The organic layer was washed with brine and concentrated. The residue was purified by chromatographie on silica to yield 10.5 g of the desired product.
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20 g
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200 mL
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